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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the magnetic properties of iron(ii)

carbonate (FeCO₃), a compound of interest in various scientific fields, including geochemistry,

materials science, and pharmacology. This document details the theoretical underpinnings of

its magnetic behavior, presents quantitative data from experimental studies, and offers detailed

protocols for its characterization.

Introduction to the Magnetic Properties of Iron(II)
Carbonate
Iron(II) carbonate, also known as ferrous carbonate or the mineral siderite, is an inorganic

compound that exhibits fascinating magnetic properties.[1][2] The magnetic behavior of FeCO₃

is primarily dictated by the presence of iron in the +2 oxidation state (Fe²⁺). The Fe²⁺ ion is a d⁶

metal, and in the octahedral coordination environment provided by the carbonate anions in the

crystal lattice, it possesses unpaired electrons, rendering the compound paramagnetic at room

temperature.[1][3]

Upon cooling, iron(II) carbonate undergoes a magnetic phase transition. At its Néel

temperature (Tₙ), approximately 37 K, the paramagnetic state gives way to an

antiferromagnetic state.[4][5] In the antiferromagnetic state, the magnetic moments of adjacent

Fe²⁺ ions align in an antiparallel fashion, resulting in a net magnetic moment of zero in the

absence of an external magnetic field.[6] This transition from paramagnetism to
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antiferromagnetism is a key characteristic of iron(II) carbonate and is crucial for its identification

and characterization.

Quantitative Magnetic Susceptibility Data
The magnetic susceptibility of iron(II) carbonate has been determined through various

experimental techniques. The following table summarizes the key quantitative data available in

the literature.

Magnetic Property Value Units Conditions

Molar Magnetic

Susceptibility (χₘ)
+11,300 x 10⁻⁶ cm³/mol Room Temperature

Mass Magnetic

Susceptibility (χₘ)
+97.5 x 10⁻⁶ cm³/g Room Temperature

Néel Temperature (Tₙ) ~37 K Ambient Pressure

High-Pressure Spin

Transition
~45-50 GPa Room Temperature

Note: The mass magnetic susceptibility was calculated from the molar magnetic susceptibility

using the molar mass of FeCO₃ (115.85 g/mol ). The spin transition at high pressure involves a

change from a magnetic to a non-magnetic state.[7]

Experimental Protocols for Magnetic Susceptibility
Measurement
The accurate measurement of the magnetic susceptibility of iron(II) carbonate requires careful

experimental technique, particularly given its sensitivity to oxidation. The following are detailed

protocols for three common methods: the Gouy method, Superconducting Quantum

Interference Device (SQUID) magnetometry, and the Evans (NMR) method.

Gouy Method
The Gouy method is a classical technique for measuring magnetic susceptibility based on the

force exerted on a sample in a magnetic field gradient.
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Methodology:

Sample Preparation (Air-Sensitive):

All sample manipulations should be performed in an inert atmosphere (e.g., a glovebox).

Finely grind the iron(II) carbonate powder to ensure homogeneity.

Pack the powder into a long, cylindrical Gouy tube of known mass. The packing should be

uniform to avoid density gradients.

Seal the Gouy tube under the inert atmosphere to prevent oxidation.

Measurement:

Suspend the sealed Gouy tube from a sensitive balance, with the bottom of the sample

positioned in the center of the poles of a powerful electromagnet.

Measure the apparent mass of the sample with the magnetic field off (m_off).

Apply a strong, uniform magnetic field and record the new apparent mass (m_on).

The change in mass (Δm = m_on - m_off) is directly proportional to the magnetic

susceptibility of the sample.

Calibration and Calculation:

Calibrate the instrument using a standard with a known magnetic susceptibility (e.g.,

HgCo(SCN)₄).

The mass magnetic susceptibility (χ_g) can be calculated using the following formula: χ_g

= (2 * g * Δm) / (H² * A * ρ) where g is the acceleration due to gravity, H is the magnetic

field strength, A is the cross-sectional area of the sample, and ρ is its density.

SQUID Magnetometry
SQUID magnetometry is a highly sensitive method for characterizing the magnetic properties of

materials as a function of temperature and magnetic field.
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Methodology:

Sample Preparation (Air-Sensitive):

Inside an inert atmosphere glovebox, weigh a small amount of the powdered iron(II)

carbonate sample (typically 1-10 mg).

Load the powder into a gelatin capsule or a small quartz tube.

For the gelatin capsule, place it inside a plastic straw that will serve as the sample holder.

For the quartz tube, attach it to a vacuum line, evacuate, and flame-seal it under vacuum

or backfill with an inert gas before sealing.

Measurement:

Mount the sample holder (straw with capsule or sealed quartz tube) onto the SQUID

magnetometer's sample rod.

Introduce the sample into the magnetometer, which is then evacuated and backfilled with

helium gas to ensure thermal contact.

To determine the Néel temperature, perform a zero-field-cooled (ZFC) and field-cooled

(FC) measurement.

ZFC: Cool the sample to a low temperature (e.g., 2 K) in the absence of a magnetic

field. Then, apply a small magnetic field (e.g., 100 Oe) and measure the magnetic

moment as the temperature is increased.

FC: Cool the sample in the presence of the same magnetic field and measure the

magnetic moment as the temperature is increased.

The Néel temperature is identified by the peak in the ZFC curve.

Data Analysis:

The magnetic susceptibility is calculated from the measured magnetic moment, the

applied magnetic field, and the mass of the sample.
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Plot the magnetic susceptibility as a function of temperature to observe the transition from

paramagnetic to antiferromagnetic behavior.

Evans Method (NMR Spectroscopy)
The Evans method is a convenient technique for measuring the magnetic susceptibility of

paramagnetic species in solution. As iron(II) carbonate is insoluble, a modified approach for

solid suspensions can be employed, though with potential for lower accuracy.

Methodology:

Sample Preparation (Air-Sensitive):

In a glovebox, prepare a sealed NMR tube (e.g., a J. Young tube or a flame-sealed tube).

Prepare a solution of a suitable deuterated solvent containing a reference compound with

a sharp NMR signal (e.g., tetramethylsilane, TMS).

Add a small, accurately weighed amount of the finely powdered iron(II) carbonate to the

NMR tube containing the solvent and reference.

Seal the tube under an inert atmosphere.

Measurement:

Acquire a ¹H NMR spectrum of the sample.

Acquire a separate ¹H NMR spectrum of the pure solvent and reference compound.

The paramagnetic iron(II) carbonate will induce a shift in the chemical shift of the

reference compound. Measure the difference in the chemical shift (Δδ) between the two

spectra.

Calculation:

The mass magnetic susceptibility (χ_g) can be calculated using the Evans equation: χ_g =

(3 * Δδ) / (4 * π * ν * c) where Δδ is the change in chemical shift in Hz, ν is the
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spectrometer frequency in Hz, and c is the concentration of the paramagnetic substance in

g/cm³.

Visualizing Magnetic Behavior and Experimental
Workflows
The following diagrams, generated using Graphviz, illustrate key concepts and workflows

related to the magnetic susceptibility of iron(II) carbonate.

Relationship between Temperature and Magnetic State of FeCO3

High Temperature

Paramagnetic State Cooling

Néel Temperature (Tₙ ≈ 37 K)

Phase Transition

Antiferromagnetic State

Click to download full resolution via product page

Magnetic phase transition of iron(ii) carbonate.
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SQUID Magnetometry Workflow for Air-Sensitive FeCO3

Inert Atmosphere Glovebox

Weigh Sample

Load into Holder

Seal Holder

Mount in SQUID

ZFC/FC Measurement

Data Analysis

Determine Tₙ

Click to download full resolution via product page

Workflow for SQUID magnetometry of air-sensitive samples.

Conclusion
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The magnetic susceptibility of iron(II) carbonate is a well-defined property that provides

significant insight into its electronic structure and solid-state behavior. Its transition from a

paramagnetic to an antiferromagnetic state at the Néel temperature is a hallmark characteristic.

The experimental determination of its magnetic properties requires careful handling due to its

air sensitivity, but well-established techniques such as the Gouy method, SQUID

magnetometry, and the Evans method can yield accurate and reliable data. This guide provides

the foundational knowledge and detailed protocols necessary for researchers to confidently

investigate the magnetic properties of this important inorganic compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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